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The oxy cluster is typically located near a telomere of the linear chromosome of Streptomyces rimosus [1].

The table below summarizes the core functional modules and key genes within the cluster.

Functional Module | Gene Protein Function Role in Biosynthesis

Minimal PKS (Polyketide Assemblies the core carbon skeleton
Synthase) [2] [3]

OXyA Ketosynthase a (KSa) Catalyzes decarboxylative Claisen
condensation

oxyB Chain Length Factor (KSB  Determines polyketide chain length
| CLF)
oxyC Acyl Carrier Protein (ACP)  Carries the growing polyketide chain
Starter Unit Biosynthesis [2] Provides the unique malonamate starter
unit
oxyD Amidotransferase Converts malonyl-CoA/S-ACP to

malonamyl-CoA/S-ACP
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Functional Module /| Gene Protein Function Role in Biosynthesis

Tailoring Enzymes Modifies the linear polyketide into the
final product

oxydJ C9 Ketoreductase (KR) Reduces the C9 ketone to a hydroxyl
group [2]
oxyK, N, | Cyclases (CYC) Catalyzes regioselective cyclization of

the polyketide [4] [2]

oxyS Anhydrotetracycline Oxidizes C6 in anhydrotetracycline
Oxygenase (ATC) [4] [3]

OXyE Oxygenase Hydroxylates C5 [4] [5]

tcA (also oxyQ) Reductase Final reduction to form OTC [4]

Regulation [5] Controls cluster expression

OtcR SARP Family Regulator Master pathway-specific activator

Resistance [4] [6] Protects the producer strain

OtrA, otrB Efflux Pumps Tetracycline-specific resistance genes

The Oxytetracycline Biosynthetic Pathway

The biosynthesis of OTC is a sequential process catalyzed by the enzymes encoded in the 0Xy cluster. The

following diagram maps the key steps from primary metabolites to the final product.
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Overview of the key steps in the oxytetracycline biosynthetic pathway.

Protocols for Genetic Manipulation of the oxy Cluster

Protocol 1: Activation of a Silent oxy Cluster Using Double-
Reporter-Guided Selection

This method is used to activate OTC production in non-producing S. rimosus strains [7].

Step 1: Reporter Plasmid Construction
o Construct a plasmid where a reporter gene (e.g., gusA, encoding [3-glucuronidase) and a
selectable marker gene (e.g., tsr, conferring thiostrepton resistance) are placed under the
control of a native promoter from the oxy cluster, such as P_oxyA [7].
Step 2: Strain Conjugation
o Introduce and integrate the reporter plasmid into the chromosome of the target S. rimosus host
via conjugation [7].
Step 3: Mutant Generation & Selection
o Generate random mutants of the reporter-containing strain using ribosome engineering
technology (e.g., by exposing the culture to sub-inhibitory concentrations of antibiotics like
streptomycin or rifampicin) [7].

o Plate the mutants and screen for colonies that display strong activity of the reporter (e.g., blue
color from GUS activity) and resistance to thiostrepton. These phenotypes indicate activation of
the oxy cluster promoter [7].
Step 4: Fermentation & Validation
o Ferment the selected mutant strains and quantify OTC production using standard methods like
HPLC. Confirm increased transcription of oxy genes (e.g., 0xyA) via RT-gPCR [7].
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Protocol 2: Gene Cluster Amplification via TAR Cloning and
PC31 Integration

This protocol is used to introduce multiple copies of the entire 0XYy cluster into a host strain to increase

product titers [8].

e Step 1: TAR Cloning of the oxy Cluster
o Partially digest genomic DNA from a high-producing S. rimosus strain with a restriction enzyme
(e.g., Spel) [8].
o Co-transform the digested DNA alongside a linearized yeast artificial chromosome (YAC) vector
(e.g., pYAC-®C31-Ts) into S. cerevisiae. The YAC vector should contain attP sites for
integration and be designed for homologous recombination to capture the ~31 kb oxy cluster
[8].
o Screen yeast transformants for the presence of the entire cluster using colony PCR with
sequence-tagged-site primers spanning the cluster [8].
e Step 2: Plasmid Retransformation and Verification
o Isolate the plasmid from a positive yeast clone and retransform it into E. coli for amplification.
o Verify the integrity of the cloned oxy cluster through restriction enzyme analysis and
sequencing [8].
e Step 3: Chromosomal Integration into *Streptomyces*
o Introduce the verified YAC plasmid into the desired S. rimosus host strain via conjugation.
o Utilize the ®C31 integrase system to site-specifically integrate the entire plasmid, containing
the oxy cluster, into the bacterial chromosome [8].
e Step 4: Screening and Stability Testing
o Screen exconjugants for the acquisition of the vector's resistance marker.
o Quantify OTC production in fermentations and assess the genetic stability of the engineered
strain over multiple generations [8].

Engineering and Systems Biology of High-Production
Strains

Industrial production of OTC relies on classically mutagenized S. rimosus strains. Systems biology

comparisons of wild-type and hyperproducer strains have revealed key traits that contribute to high yields

[1]:
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Trait

Observation in Hyperproducer

Proposed Engineering Strategy

Precursor Supply

Gene Expression

Genomic
Rearrangements

Byproduct
Formation

Morphology

Key Takeaways for Researchers

Upregulated supply of acetyl-CoA
and malonyl-CoA [1]

Upregulated transcription of the
entire oxy cluster [1]

Large-scale deletions and
duplications; loss of non-essential
genes [1]

Reduced competing metabolic
pathways [1]

Streamlined, more reproducible
pellet morphology [1]

Engineer central carbon metabolism to
enhance flux towards building blocks.

Overexpress the master regulator otcR
or introduce multiple copies of the cluster

[8] [5].

Use CRISPR/Cas9 to systematically
delete non-essential genomic regions.

Identify and knock out genes for major

byproducts.

Engineer genes controlling hyphal
differentiation and pellet formation.

¢ The oxy cluster is a model for complex polyketide biosynthesis. Its well-characterized type Il
PKS system, with the unique malonamate starter unit, provides a blueprint for understanding and
engineering other aromatic polyketides [2] [3].

¢ Regulatory engineering is a powerful lever. The SARP family regulator OtcR is a master activator

for the cluster. Its controlled overexpression is a straightforward and highly effective strategy to boost

OTC vyields [5].

¢ Industrial hyperproducers are genetically complex. They often possess significant genomic
rearrangements and mutations beyond the biosynthetic cluster itself. A systems-level, multi-omics
approach is crucial to fully understand and replicate their superior performance [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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